METHYL 2-(METHYLTHIO)-5-NITROBENZOATE
METHYL 2-(METHYLTHIO)-5-NITROBENZOATE
Brand Name:
Vulcanchem
CAS No.:
191604-70-3
VCID:
VC0065198
InChI:
InChI=1S/C9H9NO4S/c1-14-9(11)7-5-6(10(12)13)3-4-8(7)15-2/h3-5H,1-2H3
SMILES:
COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])SC
Molecular Formula:
C9H9NO4S
Molecular Weight:
227.24 g/mol
METHYL 2-(METHYLTHIO)-5-NITROBENZOATE
CAS No.: 191604-70-3
Main Products
VCID: VC0065198
Molecular Formula: C9H9NO4S
Molecular Weight: 227.24 g/mol
| CAS No. | 191604-70-3 |
|---|---|
| Product Name | METHYL 2-(METHYLTHIO)-5-NITROBENZOATE |
| Molecular Formula | C9H9NO4S |
| Molecular Weight | 227.24 g/mol |
| IUPAC Name | methyl 2-methylsulfanyl-5-nitrobenzoate |
| Standard InChI | InChI=1S/C9H9NO4S/c1-14-9(11)7-5-6(10(12)13)3-4-8(7)15-2/h3-5H,1-2H3 |
| Standard InChIKey | BULMXSINASASPJ-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])SC |
| Canonical SMILES | COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])SC |
| PubChem Compound | 7164673 |
| Last Modified | Nov 12 2021 |
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